Cas no 37596-89-7 (Phenol, 4-methyl-2-(methylthio)-6-nitro-)

• Product Name: Phenol, 4-methyl-2-(methylthio)-6-nitro-
• CAS No: 37596-89-7
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 291568
• PubChem ID: 71359461
• Update Time: 2025-04-19

Phenol, 4-methyl-2-(methylthio)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methyl-2-(methylthio)-6-nitro-
• 4-methyl-2-methylsulfanyl-6-nitrophenol
• DTXSID90783310
• 4-Methyl-2-(methylsulfanyl)-6-nitrophenol
• 37596-89-7

• Inchi： 1S/C8H9NO3S/c1-5-3-6(9(11)12)8(10)7(4-5)13-2/h3-4,10H,1-2H3
• InChI Key： PRMHOXRGGCAKAM-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(=CC(C)=C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.4Ų